Oxcarbazepine N-β-D-Glucuronide

• CAS RN: 1260595-39-8
• Molecular Formula: C21H20N2O8
• Molecular Weight: 428.397
• IUPAC Name: (2S,3S,4S,5R,6R)-3,4,5-trihydroxy-6-[(5-oxo-6H-benzo[b][1]benzazepine-11-carbonyl)amino]oxane-2-carboxylic acid
• InChI: InChI=1S/C21H20N2O8/c24-14-9-10-5-1-3-7-12(10)23(13-8-4-2-6-11(13)14)21(30)22-19-17(27)15(25)16(26)18(31-19)20(28)29/h1-8,15-19,25-27H,9H2,(H,22,30)(H,28,29)/t15-,16-,17+,18-,19+/m0/s1
• InChI Key: WWQCHHFYIDCMSO-QXCZDIPSSA-N
• SMILES: C1C2=CC=CC=C2N(C3=CC=CC=C3C1=O)C(=O)NC4C(C(C(C(O4)C(=O)O)O)O)O
• synonyms: 5-(Aminocarbonyl)-5H-dibenz[b,f]azepin-10-yl N-β-D-Glucopyranosiduronic Acid; 1-Deoxy-1-[[(10,11-dihydro-10-oxo-5H-dibenz[b,f]azepin-5-yl)carbonyl]amino]-β-D-glucopyranuronic Acid

Description

Oxcarbazepine N-β-D-Glucuronide is a metabolite of Oxcarbazepine. It has a molecular weight of 428.39 and a molecular formula of C21H20N2O8.

Molecular Structure Analysis

The molecular structure of Oxcarbazepine N-β-D-Glucuronide is derived from Oxcarbazepine. The molecular formula is C21H20N2O8, but the specific structural details are not provided in the search results.

Chemical Reactions Analysis

Oxcarbazepine is rapidly reduced by cytosolic enzymes in the liver to its active metabolite, MHD. This step is mediated by cytosolic arylketone reductases. MHD is then eliminated by conjugation with glucuronic acid.

Physical And Chemical Properties Analysis

Oxcarbazepine N-β-D-Glucuronide has a molecular weight of 428.39. The absorption of Oxcarbazepine is complete. In plasma after a single oral administration of Oxcarbazepine, the mean apparent elimination half-life (t½) of MHD in adults was 8–9 hours. At steady state, MHD displays predictable linear pharmacokinetics at doses ranging from 300 to 2400mg.

Mechanism of Action

Oxcarbazepine and its active metabolite, MHD, block voltage-sensitive sodium channels, stabilizing hyperexcited neuronal membranes, inhibiting repetitive firing, and decreasing the propagation of synaptic impulses. These actions are believed to prevent the spread of seizures.

Safety and Hazards

Oxcarbazepine N-β-D-Glucuronide should be handled with care to avoid contact with skin and eyes. Formation of dust and aerosols should be avoided. Special instructions should be obtained before use.